Cas no 2098056-10-9 (3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine)

• Product Name: 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine
• CAS No: 2098056-10-9
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 4638390
• PubChem ID: 126844201
• Update Time: 2025-10-29

3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methanamine
• 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine

• Inchi： 1S/C6H9F2N3/c1-11-3-4(2-9)5(10-11)6(7)8/h3,6H,2,9H2,1H3
• InChI Key： WDKKGZNYJVJZSJ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN)C(C(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine

Introduction to 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine (CAS No. 2098056-10-9)

3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine, with the CAS number 2098056-10-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse applications in pharmaceutical research and development.

The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms. It is a versatile core structure that can be functionalized with various substituents to modulate its biological activity. In the case of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine, the presence of a difluoromethyl group and a methyl group on the pyrazole ring, along with an amino group, imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine in various therapeutic areas. One notable application is its use as a lead compound in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique combination of functional groups in this compound may enhance its binding affinity to serotonin transporters, potentially leading to improved efficacy and reduced side effects compared to existing SSRIs.

Another area of interest is the compound's potential as an antimicrobial agent. Pyrazoles have been extensively studied for their antimicrobial properties, and the introduction of fluorine atoms can significantly enhance these properties by increasing lipophilicity and altering the electronic distribution around the molecule. Preliminary studies have shown that 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine exhibits promising activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

In addition to its pharmacological applications, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine has also been explored for its potential use in agrochemicals. Pyrazole derivatives are known for their herbicidal and fungicidal activities, making them valuable candidates for crop protection. The presence of the difluoromethyl group can enhance the stability and efficacy of these compounds, potentially leading to more effective and environmentally friendly agrochemical products.

The synthesis of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine involves several well-established chemical reactions. One common approach is to start with a suitable pyrazole derivative and introduce the difluoromethyl group through a nucleophilic substitution reaction. The amino group can then be introduced via reductive amination or other methods. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, it is important to note that while 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine is not classified as a hazardous material, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be used, and standard laboratory safety protocols should be followed to ensure safe handling and storage.

The future prospects for 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop scalable synthetic methods that can facilitate its production on a larger scale for both research and commercial applications.

In conclusion, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylmethanamine (CAS No. 2098056-10-9) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further investigation and development.